Cas no 857495-64-8 (8-Methoxy-2-methyl-5-nitroquinoline)

• Product Name: 8-Methoxy-2-methyl-5-nitroquinoline
• CAS No: 857495-64-8
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD06662295
• CID: 4717653
• Update Time: 2025-06-09

8-Methoxy-2-methyl-5-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-2-methyl-5-nitroquinoline
• SBB006384
• quinoline, 8-methoxy-2-methyl-5-nitro-
• ST057490
• R9288
• 8-Methoxy-2-methyl-5-nitroquinoline

• MDL： MFCD06662295
• Inchi： 1S/C11H10N2O3/c1-7-3-4-8-9(13(14)15)5-6-10(16-2)11(8)12-7/h3-6H,1-2H3
• InChI Key： ANYICLJOTYWVFL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2=CC=C(C)N=C21)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Topological Polar Surface Area: 67.9

Additional information on 8-Methoxy-2-methyl-5-nitroquinoline

Introduction to 8-Methoxy-2-methyl-5-nitroquinoline (CAS No. 857495-64-8)

8-Methoxy-2-methyl-5-nitroquinoline, identified by its Chemical Abstracts Service (CAS) number 857495-64-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 8-Methoxy-2-methyl-5-nitroquinoline, including its methoxy and nitro substituents, contribute to its unique chemical properties and potential therapeutic applications.

The quinoline scaffold has a long history in medicinal chemistry, with numerous derivatives being investigated for their antimicrobial, antimalarial, and anticancer properties. Among these derivatives, 8-Methoxy-2-methyl-5-nitroquinoline stands out due to its specific substitution pattern, which may influence its interactions with biological targets. The nitro group, in particular, is a common pharmacophore in drug discovery, often serving as a hydrogen bond acceptor and contributing to the compound's lipophilicity and solubility profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of compounds like 8-Methoxy-2-methyl-5-nitroquinoline with greater precision. These tools have been instrumental in identifying potential lead compounds for further development. Studies suggest that the methoxy group may enhance the compound's ability to penetrate biological membranes, while the nitro group could modulate its reactivity with enzymes or receptors.

In the realm of oncology, quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. 8-Methoxy-2-methyl-5-nitroquinoline has been explored as a potential candidate for its ability to disrupt signaling pathways critical for tumor growth. Preliminary in vitro studies indicate that this compound may exhibit inhibitory effects on certain kinases, though further research is needed to confirm these findings and determine optimal dosing regimens.

The synthesis of 8-Methoxy-2-methyl-5-nitroquinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. The nitration step, in particular, demands precise control to avoid over-nitration or side reactions that could compromise the compound's integrity.

Pharmacokinetic studies are essential for evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of 8-Methoxy-2-methyl-5-nitroquinoline. These studies help researchers understand how the compound behaves within the body and inform dosing strategies. Additionally, toxicological assessments are crucial for determining safe exposure levels and identifying any potential adverse effects. Collaborative efforts between synthetic chemists and biologists have facilitated a more comprehensive understanding of this compound's pharmacological profile.

The growing interest in natural product-inspired drug discovery has also influenced research on quinoline derivatives. By leveraging structural motifs found in bioactive natural products, scientists aim to design compounds with enhanced efficacy and reduced toxicity. 8-Methoxy-2-methyl-5-nitroquinoline exemplifies this approach, as its structure may be inspired by naturally occurring quinolines with known biological activities.

Future directions in the study of 8-Methoxy-2-methyl-5-nitroquinoline include exploring its potential as an intermediate in the synthesis of more complex drug candidates. Additionally, investigating its interactions with protein targets at an atomic level using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could provide valuable insights into its mechanism of action. These structural elucidations would be complemented by dynamic simulations to understand how the compound binds and stabilizes its target proteins.

The integration of artificial intelligence (AI) into drug discovery workflows has accelerated the identification of promising candidates like 8-Methoxy-2-methyl-5-nitroquinoline. Machine learning models can predict biological activity based on molecular descriptors, allowing researchers to prioritize compounds for experimental validation efficiently. This interdisciplinary approach combines expertise from chemistry, biology, and computer science to streamline the drug development process.

In conclusion,8-Methoxy-2-methyl-5-nitroquinoline (CAS No. 857495-64-8) represents a compelling area of research within pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing novel treatments for various diseases.